2-(Decyl)cyclopentane carboxylic acid

• Molecular Formula: C16H30O2
• Molecular Weight: 254.41 g/mol
• IUPAC Name: 2-decylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-11-14-12-10-13-15(14)16(17)18/h14-15H,2-13H2,1H3,(H,17,18)
• InChI Key: AQJJDUDUXSZCLA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC1CCCC1C(=O)O

Description

2-(Decyl)cyclopentane carboxylic acid is a cyclopentane derivative featuring a carboxylic acid group at the 1-position and a decyl (C₁₀H₂₁) alkyl chain at the 2-position of the cyclopentane ring. This structure confers unique physicochemical properties, including enhanced hydrophobicity due to the long alkyl chain and moderate acidity from the carboxylic group.

Comparison with Similar Compounds

Camphoric Acid (1,3-Cyclopentanedicarboxylic Acid)

Structure : Two carboxylic acid groups at C-1 and C-3, with a methyl group at C-1.
Properties :

• High crystallinity and enantiomeric purity due to rigid bicyclic structure .
• Acts as a ditopic chiral linker in coordination chemistry, enabling asymmetrical synthesis and homochiral material design .
  Comparison :
• Functional Groups : Camphoric acid’s dual -COOH groups allow for diverse coordination modes, unlike the single -COOH in 2-(decyl)cyclopentane carboxylic acid.
• Hydrophobicity : The decyl chain in the target compound increases lipophilicity compared to camphoric acid’s methyl group, making it more suitable for lipid interfaces.

3-Aminocyclopentane Carboxylic Acid

Structure: Carboxylic acid at C-1 and amino group (-NH₂) at C-3. Properties:

• Polar functional groups enhance solubility in aqueous media .
• Used in peptide mimetics and neurological drug synthesis due to amino acid-like behavior. Comparison:
• Reactivity: The amino group enables nucleophilic reactions (e.g., amide bond formation), whereas the decyl chain in 2-(decyl)cyclopentane carboxylic acid favors hydrophobic interactions.
• Applications: 3-Amino derivatives are prioritized in pharmaceuticals, while the decyl analog may serve as a surfactant or membrane disruptor.

1-Cyanocyclopentanecarboxylic Acid

Structure: Carboxylic acid at C-1 and cyano (-CN) group at C-1. Properties:

• Electron-withdrawing -CN group increases carboxylic acid acidity (pKa ~2-3) .
• Used in polymer precursors and bioactive molecule synthesis .
  Comparison :
• Acidity : The decyl chain (electron-donating) in 2-(decyl)cyclopentane carboxylic acid likely reduces acidity compared to the -CN derivative.
• Stability: The cyano group may confer thermal stability, whereas the decyl chain enhances solubility in nonpolar solvents.

Benzilic Acid (2-Hydroxy-2,2-Diphenylacetic Acid)

Structure : Aromatic phenyl groups and hydroxyl (-OH) adjacent to the carboxylic acid.
Properties :

• High rigidity and UV absorption due to aromaticity .
• Used in organic synthesis (e.g., anticholinergic drugs) and photostabilizers .
  Comparison :
• Hydrophobicity : Benzilic acid’s aromatic rings provide moderate hydrophobicity, but the decyl chain in 2-(decyl)cyclopentane carboxylic acid offers superior lipid compatibility.
• Reactivity : The hydroxyl group in benzilic acid enables esterification, while the decyl chain may participate in van der Waals interactions.

Data Table: Key Properties of Cyclopentane Carboxylic Acid Derivatives

Compound	Functional Groups	Melting Point (°C)	Solubility	Key Applications
2-(Decyl)cyclopentane carboxylic acid	-COOH, -C₁₀H₂₁	Not reported	Low (nonpolar solvents)	Surfactants, lipid systems
Camphoric acid	Two -COOH, -CH₃	187–189	Moderate (polar solvents)	Chiral materials, MOFs
3-Aminocyclopentane carboxylic acid	-COOH, -NH₂	220–225	High (water)	Pharmaceuticals, peptides
1-Cyanocyclopentanecarboxylic acid	-COOH, -CN	150–152	Moderate (DMSO)	Polymer chemistry
Benzilic acid	-COOH, -OH, two phenyl groups	150–152	Low (ethanol)	Drug synthesis, stabilizers

Research Findings and Implications

• Thermal Stability : Derivatives with electron-withdrawing groups (e.g., -CN) exhibit higher thermal stability, whereas alkyl chains may reduce decomposition temperatures.
• Biological Compatibility: Amino and hydroxyl derivatives show higher biocompatibility, while the decyl analog’s hydrophobicity may limit aqueous applications but enhance membrane permeability.